Cas no 1416450-55-9 (tert-butyl N-[(3S)-3-piperidyl]carbamate;hydrochloride)

• Product Name: tert-butyl N-[(3S)-3-piperidyl]carbamate;hydrochloride
• CAS No: 1416450-55-9
• MF: C₁₀H₂₁ClN₂O₂
• MW: 236.738941907883
• MDL: MFCD08275944
• CID: 2093535
• PubChem ID: 45072452
• Update Time: 2025-05-21

tert-butyl N-[(3S)-3-piperidyl]carbamate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl piperidin-3-ylcarbamate hydrochloride
• (S)-3-(Boc-amino)piperidine hydrochloride
• tert-butyl N-[(3S)-3-piperidyl]carbamate;hydrochloride
• MFCD08275944
• CS-0047998
• (S)-tert-Butylpiperidin-3-ylcarbamatehydrochloride
• tert-butyl N-[(3S)-piperidin-3-yl]carbamate hydrochloride
• (S)-3-(Boc-amino)piperidine HCl
• Carbamic acid, N-(3S)-3-piperidinyl-, 1,1-dimethylethyl ester, hydrochloride (1:1)
• AS-33488
• 1416450-55-9
• tert-butyl N-[(3S)-piperidin-3-yl]carbamate;hydrochloride
• AKOS022182214

• MDL： MFCD08275944
• Inchi： 1S/C10H20N2O2.ClH/c1-10(2,3)14-9(13)12-8-5-4-6-11-7-8;/h8,11H,4-7H2,1-3H3,(H,12,13);1H/t8-;/m0./s1
• InChI Key： FQJZJMFUNRMGTA-QRPNPIFTSA-N
• SMILES： Cl.O(C(N[C@@H]1CNCCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 236.1291556g/mol
• Monoisotopic Mass: 236.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on tert-butyl N-[(3S)-3-piperidyl]carbamate;hydrochloride

Introduction to tert-butyl N-[(3S)-3-piperidyl]carbamate;hydrochloride (CAS No. 1416450-55-9)

Tert-butyl N-[(3S)-3-piperidyl]carbamate;hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1416450-55-9, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their structural complexity and potential biological activity, making it a subject of intense study in medicinal chemistry. The presence of the tert-butyl group and the (3S)-3-piperidyl moiety in its structure contributes to its unique pharmacophoric features, which are critical for its interaction with biological targets.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a crucial factor for its formulation in drug delivery systems. This property has opened up possibilities for its use in various therapeutic applications, particularly where oral or injectable formulations are required. The compound's design reflects a meticulous approach to drug discovery, aiming to optimize both potency and selectivity.

In recent years, the pharmaceutical industry has seen a surge in the development of peptidomimetics, which are synthetic molecules designed to mimic the biological activity of peptides without their inherent drawbacks such as degradation in vivo or immunogenicity. Tert-butyl N-[(3S)-3-piperidyl]carbamate;hydrochloride is one such peptidomimetic that has been explored for its potential in modulating various biological pathways. Its structural framework allows it to interact with enzymes and receptors in a manner similar to natural peptides, but with improved pharmacokinetic properties.

One of the most compelling aspects of this compound is its potential role in the treatment of neurological disorders. Research has indicated that peptidomimetics can cross the blood-brain barrier more effectively than traditional peptides, making them attractive candidates for central nervous system (CNS) therapies. The (3S)-3-piperidyl group, in particular, has been shown to enhance CNS penetration, which is a critical factor for drugs targeting neurological conditions. This feature has led to several preclinical studies examining its efficacy in models of neurodegeneration and cognitive impairment.

The synthesis of tert-butyl N-[(3S)-3-piperidyl]carbamate;hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The stereochemistry of the (3S)-3-piperidyl moiety is particularly sensitive, and any deviation can significantly impact the compound's biological activity. Advances in chiral synthesis techniques have enabled researchers to produce enantiomerically pure forms of this compound, which is essential for evaluating its pharmacological properties accurately.

Recent studies have also explored the compound's potential as an intermediate in the synthesis of more complex drug candidates. Its versatile structure allows for further functionalization, enabling chemists to create derivatives with tailored biological activities. This flexibility has made it a valuable tool in medicinal chemistry libraries, where researchers can screen multiple analogs to identify lead compounds for further development.

The hydrochloride salt form not only improves solubility but also enhances stability, which is crucial for long-term storage and formulation into commercial products. This stability ensures that the compound maintains its integrity throughout the drug development process, from laboratory-scale synthesis to large-scale manufacturing. Such attributes make it an attractive candidate for clinical trials and eventual market approval.

In conclusion, tert-butyl N-[(3S)-3-piperidyl]carbamate;hydrochloride (CAS No. 1416450-55-9) represents a significant advancement in peptidomimetic drug design. Its unique structural features, combined with its favorable pharmacokinetic properties, position it as a promising candidate for treating various diseases, particularly those involving neurological dysfunction. Ongoing research continues to uncover new applications and derivatives of this compound, further solidifying its role as a cornerstone in modern pharmaceutical innovation.